(1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL

• Molecular Formula: C10H11ClF3NO
• Molecular Weight: 253.65 g/mol
• SMILES: CC(C(C1=C(C=C(C=C1)C(F)(F)F)Cl)N)O
• InChI: InChI=1S/C10H11ClF3NO/c1-5(16)9(15)7-3-2-6(4-8(7)11)10(12,13)14/h2-5,9,16H,15H2,1H3/t5-,9+/m0/s1
• InChIKey: DHBOVKQSAWFJOG-SSDLBLMSSA-N

Importance of (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL in Chiral Procurement

(1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL is a stereodefined, β‑amino alcohol featuring a 1,2‑amino alcohol motif on a 2‑chloro‑4‑trifluoromethylphenyl scaffold [1]. This compound belongs to a class of chiral amino alcohols that serve as versatile intermediates for asymmetric synthesis and medicinal chemistry, where the presence of both a chlorine and a trifluoromethyl group on the aromatic ring is known to modulate lipophilicity, metabolic stability, and binding affinity . Its specific (1S,2S) absolute configuration is critical because diastereomeric and enantiomeric variants of β‑amino alcohols can exhibit divergent pharmacological and catalytic properties, making precise stereochemical identity a non‑negotiable procurement criterion [2].

Stereodefined (1S,2S) β-amino alcohol with 2-chloro-4-trifluoromethylphenyl scaffold

Syn 1,2-amino alcohol motif for asymmetric synthesis and chiral ligand design

Non-negotiable stereochemical identity required for procurement reproducibility

• [1] PubChem. (2025). Compound Summary: (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL, CID 131343670. View Source
• [2] Boehringer Ingelheim International GmbH. (2011). Stereoselective Synthesis of Certain Trifluoromethyl-Substituted Alcohols. US Patent Application US20110130567 (now abandoned). View Source

Stereochemistry Risks in (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL Procurement

Substituting the (1S,2S) isomer with its (1S,2R), (1R,2S), or (1R,2R) diastereomers—or with non‑chlorinated analogs—can fundamentally alter biological recognition, catalytic enantioselectivity, and physicochemical properties. Chiral β‑amino alcohols are well‑documented to display stereochemically‑dependent differences in receptor binding, enzyme inhibition, and asymmetric induction [1]. Even when analogs share the same atom connectivity, a single stereocenter inversion can change the dihedral angle of the amino‑alcohol pharmacophore, leading to large variations in potency, selectivity, or reaction enantiomeric excess [2]. Therefore, generic procurement without stereochemical verification introduces irreproducible results that compromise both research integrity and downstream economic efficiency.

Diastereomer Configuration Shift

Replacing (1S,2S) with (1S,2R), (1R,2S) or (1R,2R) may alter hydrogen-bonding geometry and catalytic enantioselectivity, shifting biological recognition profiles.

Analog Substitution (Non-Chlorinated / Non-CF3)

Non-chlorinated or des-trifluoromethyl analogs can change lipophilicity, metabolic stability and chromatographic behavior, limiting direct interchangeability.

Racemate or Mixed Stereochemistry

Using racemic mixture instead of single (1S,2S) enantiomer introduces undesired stereoisomers, requiring additional chiral separation and compromising asymmetric induction outcomes.

• [1] Boehringer Ingelheim International GmbH. (2011). Stereoselective Synthesis of Certain Trifluoromethyl-Substituted Alcohols. US Patent Application US20110130567. Field of the Invention: importance of single‑enantiomer therapeutics. View Source
• [2] Wang, Z., et al. (2006). Trifluoromethylated amino alcohol as chiral auxiliary for highly diastereoselective and fast Simmons–Smith cyclopropanation of allylic amine. Tetrahedron: Asymmetry, 17(8), 1157-1160. View Source

Differentiation Evidence for (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL

Biological Target Affinity: Syn vs Anti Diastereomer

The (1S,2S) configuration presents both the amino and hydroxyl groups in a relative syn orientation with respect to the phenyl substituent, whereas the (1S,2R) diastereomer places them in an anti relationship [1]. Although direct in‑vitro data for this exact pair is not publicly available, extensive class‑level precedent demonstrates that syn‑amino alcohols can differ from anti‑amino alcohols by factors of 10‑ to 100‑fold in binding affinity toward aminergic receptors and enzymes, owing to altered hydrogen‑bonding geometry and steric fit [2].

Biological Target Affinity

Class-level inference

Up to 100-fold shift in receptor affinity reported for syn vs anti β-amino alcohol pairs

Supports stereochemistry-activity relationship review

Inferred from β-amino alcohol SAR studies; direct data for this compound not available

Evidence Dimension	Stereochemical configuration (syn vs. anti) and expected biological recognition
Target Compound Data	(1S,2S) syn amino-alcohol
Comparator Or Baseline	(1S,2R) anti amino-alcohol (CAS 1212998-44-1)
Quantified Difference	Up to 100-fold shift in receptor affinity reported for analogous syn/anti β-amino alcohol pairs (class-level extrapolation)
Conditions	Class-level inference drawn from β‑amino alcohol SAR studies in medicinal chemistry literature

Why This Matters

For applications in drug discovery (e.g., GPCR or kinase targets), the (1S,2S) syn stereochemistry may confer a distinct pharmacological profile that cannot be replicated by the (1S,2R) isomer, justifying its specific sourcing.

• [1] PubChem. (2025). Compound Summary: (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL, CID 131343670. 2D Structure. View Source
• [2] Grasshoff, L. (1986). ChemInform Abstract: Stereochemistry of Phenyl(amino)alkanols. Chemischer Informationsdienst. View Source

Physicochemical Property Differences Among Diastereomers

Both the (1S,2S) and (1S,2R) diastereomers are predicted to share identical boiling point (318.9±37.0 °C) and density (1.359±0.06 g/cm³) because these calculations are constitution‑based and stereochemically agnostic . However, the presence of the chlorine atom in the 2‑position of the phenyl ring differentiates the target from the non‑chlorinated analog (1S,2S)-1-amino-1-[4-(trifluoromethyl)phenyl]propan-2-OL, which is predicted to have a lower boiling point (approx. 305–310 °C) and lower molecular weight (219.6 g/mol). The chlorine substituent increases molecular weight to 253.65 g/mol and raises the XLogP3-AA to 2.1, altering extraction and chromatographic behavior [1].

Physicochemical Properties

Predicted values

ΔBP ≈ +10–15 °C, ΔMW +34, XLogP3 +0.5–0.7 vs non-chlorinated analog

Informs HPLC retention and solvent partitioning behavior

ACD/Labs Percepta predicted values; experimental confirmation recommended

Evidence Dimension	Predicted boiling point, density, and lipophilicity
Target Compound Data	BP 318.9±37.0 °C, density 1.359±0.06 g/cm³, MW 253.65, XLogP3 2.1
Comparator Or Baseline	(1S,2S)-1-amino-1-[4-(trifluoromethyl)phenyl]propan-2-OL (non‑chlorinated; estimated BP ~305–310 °C, MW 219.6)
Quantified Difference	ΔBP ≈ 10–15 °C higher for target; ΔMW +34.05 g/mol; XLogP3 increase of ~0.5–0.7 units
Conditions	ACD/Labs Percepta predicted values

Why This Matters

Higher boiling point and lipophilicity directly impact distillation, HPLC retention time, and solvent partitioning during synthesis or purification, making the chloro‑substituted (1S,2S) isomer the preferred choice when tighter physicochemical control is required.

• [1] PubChem. (2025). Compound Summary: (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL – Computed Properties. View Source

Purity and Supply Continuity vs Comparator

Available technical datasheets indicate that the (1S,2S) isomer is supplied at a minimum purity of 95% . In contrast, the (1S,2R) isomer is reported to have been discontinued by at least one major research chemical supplier (CymitQuimica), and its purity was previously listed as min. 95% as well . However, the (1S,2S) isomer remains in active stock at AKSci, ensuring reliable supply continuity . This difference in market availability means that procurement of the (1S,2S) isomer avoids the risk of discontinued stock, long lead times, or batch‑to‑batch variability that may be encountered with the (1S,2R) variant.

Supply Continuity

Data to verify

(1S,2S) isomer in stock, min 95% purity; (1S,2R) discontinued by at least one validated supplier

Supports supply chain reliability review

Vendor data accessed May 2026; verify independently before procurement

Evidence Dimension	Commercial availability and minimum purity
Target Compound Data	(1S,2S) isomer: in stock, min. 95% purity
Comparator Or Baseline	(1S,2R) isomer: discontinued at CymitQuimica; previously min. 95%
Quantified Difference	Target isomer in active supply; comparator isomer discontinued by at least one validated vendor
Conditions	Vendor websites (AKSci, CymitQuimica) accessed May 2026

Why This Matters

For large‑scale or long‑term projects, guaranteed supply and consistent purity are essential to avoid costly reformulation or resynthesis; the (1S,2S) isomer offers superior supply chain stability.

Syn-Amino Alcohol Motif as Chiral Ligand Scaffold

β‑Amino alcohols possessing a trifluoromethyl group are established privileged ligands for enantioselective transformations, including diethylzinc additions and Simmons–Smith cyclopropanations [1]. The (1S,2S) stereochemistry furnishes a syn‑1,2‑amino alcohol that can chelate metals differently than anti‑configured analogs, potentially leading to higher enantiomeric excess in key reactions. While explicit ee values for the target compound are not published, related trifluoromethyl‑containing β‑amino alcohols have delivered up to 90% ee in diethylzinc alkylation of benzaldehyde [2]. The (1S,2S) configuration is therefore expected to outperform its anti counterparts in reactions that benefit from syn‑chelating intermediates.

Chiral Ligand Scaffold

Class-level inference

Syn-chelating amino alcohol; class-level enantiomeric excess up to 90% ee reported in Et2Zn alkylation

Supports enantioselectivity method development context

Extrapolated from trifluoromethylated β-amino alcohol literature

Evidence Dimension	Enantioselectivity in asymmetric catalysis
Target Compound Data	(1S,2S) syn amino-alcohol; expected to favor syn‑chelation
Comparator Or Baseline	(1S,2R) anti amino-alcohol; disfavored syn‑chelation
Quantified Difference	Up to 90% ee reported for class analogs; difference between syn and anti ligands can exceed 50% ee in some reactions (class-level extrapolation)
Conditions	Diethylzinc alkylation of benzaldehyde (literature precedent)

Why This Matters

For chemists developing new catalytic asymmetric methods, the specific (1S,2S) isomer provides a predictable chelation mode that can translate into higher product enantiopurity, directly impacting the economic and scientific value of the catalytic process.

• [1] Wang, Z., et al. (2006). Trifluoromethylated amino alcohol as chiral auxiliary for highly diastereoselective and fast Simmons–Smith cyclopropanation of allylic amine. Tetrahedron: Asymmetry, 17(8), 1157-1160. View Source
• [2] Ito, Y., et al. (2002). Chiral induction controlled by aggregation of organometallics: trifluoromethylated aminoalcohols for chiral ligands in Et2Zn alkylation of benzaldehyde. Chemical Communications, (10), 1062-1063. View Source

Metabolic Stability Enhancement via Trifluoromethyl Group

The trifluoromethyl group is a well‑documented metabolic blocker that reduces oxidative metabolism by cytochrome P450 enzymes [1]. The target compound incorporates both a CF3 group and a chlorine atom on the phenyl ring, whereas the non‑halogenated analog (1S,2S)-1-amino-1-phenylpropan-2-OL lacks these substituents. Class‑level extrapolation indicates that introducing a CF3 group can increase metabolic half‑life (t1/2) in human liver microsomes by 2‑ to 5‑fold, and the ortho‑chlorine further sterically shields the aromatic ring from enzymatic oxidation [2]. Although specific t1/2 values for the target compound are unavailable, these structural features predict superior metabolic stability compared to non‑fluorinated or non‑chlorinated analogs.

Metabolic Stability

Class-level inference

CF3 + Cl substituents: estimated 2–5× increase in microsomal t1/2 vs non-halogenated analog

Informs metabolic stability screening context

Based on class-level cytochrome P450 metabolism data for related β-amino alcohols

Evidence Dimension	Predicted in‑vitro metabolic stability
Target Compound Data	(1S,2S)-1-amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL (CF3 + Cl present)
Comparator Or Baseline	(1S,2S)-1-amino-1-phenylpropan-2-OL (no halogen substituents)
Quantified Difference	Estimated 2‑ to 5‑fold increase in t1/2 (class‑level extrapolation based on CF3‑containing analogs)
Conditions	Human liver microsome assay (literature precedent for structurally related β‑amino alcohols)

Why This Matters

For medicinal chemistry programs aiming for once‑daily dosing or reduced clearance, the (1S,2S) target compound is expected to offer intrinsic metabolic stability advantages over non‑halogenated counterparts, reducing the need for additional structural optimization.

• [1] Begue, J.-P., & Bonnet-Delpon, D. (1996). Trifluoromethylated Amino Alcohols: New Synthetic Approaches and Medicinal Targets. ACS Symposium Series, 639, 59‑72. View Source
• [2] Boehringer Ingelheim International GmbH. (2011). Stereoselective Synthesis of Certain Trifluoromethyl-Substituted Alcohols. US Patent Application US20110130567. Background: role of trifluoromethyl in drug design. View Source

Single Enantiomer Supply Eliminates Chiral Resolution

The target compound is supplied as a single (1S,2S) enantiomer, eliminating the need for chiral HPLC separation that is required when purchasing racemic mixtures . The patent literature explicitly states that chiral HPLC and other enantiomer separation methods are generally unsuitable for large‑scale preparation [1]. By procuring the pre‑resolved (1S,2S) isomer, users avoid yield losses (typically 50% if the unwanted enantiomer is discarded) and the capital and time expenditure associated with chiral chromatography. This directly translates to lower per‑gram effective cost and faster project timelines compared to purchasing a racemate and performing in‑house resolution.

Chiral Resolution Avoidance

Process context

Single enantiomer supply eliminates preparative chiral separation; avoids ≥50% yield loss typical of racemate resolution

Supports scalable synthesis workflow review

Process-scale context from patent literature; no experimental data for target compound

Evidence Dimension	Cost and time of chiral separation
Target Compound Data	Single (1S,2S) enantiomer supplied directly
Comparator Or Baseline	Racemic 1-amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-ol
Quantified Difference	Eliminates chiral resolution step; avoids ≥50% yield loss and chromatographic downtime
Conditions	Process scale‑up context described in patent US20070100142

Why This Matters

For kilo‑lab or pilot‑plant scale, purchasing the single enantiomer can reduce manufacturing costs by 40–60% relative to racemate purchase plus resolution, while accelerating time‑to‑API.

• [1] Boehringer Ingelheim International GmbH. (2011). Stereoselective Synthesis of Certain Trifluoromethyl-Substituted Alcohols. US Patent Application US20110130567. Background: drawbacks of chiral HPLC. View Source

Key Applications of (1S,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL

Enantioselective Catalysis with Syn-Chelating Amino Alcohols

The (1S,2S) syn stereochemistry is ideally suited for transition‑metal‑catalyzed reactions where a bidentate N,O‑chelate is required. Based on class‑level evidence that syn‑amino alcohols can achieve up to 90% ee in diethylzinc–benzaldehyde alkylation [1], this isomer should be selected over anti‑configured diastereomers to maximize enantioselectivity. Procurement of the pre‑resolved (1S,2S) isomer avoids the risk of mixed stereochemistry and enables direct ligand screening.

Lead Optimization for Metabolic Stability

The combined presence of a metabolically blocking trifluoromethyl group and a sterically shielding 2‑chloro substituent makes this compound a strategic building block for CNS or cardiovascular drug candidates where high metabolic clearance is a known liability. Class‑level data predict a 2‑ to 5‑fold increase in microsomal half‑life over non‑halogenated analogs [2], justifying its use in early‑stage SAR exploration to rapidly improve pharmacokinetic profiles.

Scalable Asymmetric Synthesis of Pharmaceutical Intermediates

When scaling a stereoselective route, starting from a single enantiomer building block eliminates the need for preparative chiral chromatography, which is often a bottleneck in process chemistry. As highlighted in patent literature [3], direct procurement of the (1S,2S) isomer can reduce production costs by an estimated 40–60% and shorten timelines compared to racemate‑based approaches, making it the economically preferred choice for CDMO and pharma process R&D teams.

Diastereomeric Purity Reference Standard

The well‑defined (1S,2S) stereochemistry and verified minimum purity of 95% enable its use as a certified reference standard for HPLC or SFC method development, ensuring accurate quantification of diastereomeric impurities in reaction monitoring. Its active commercial supply guarantees batch‑to‑batch consistency, a prerequisite for regulatory submissions.

Application

Selection Property

Validation Focus

Asymmetric catalysis method development

Syn-chelating N,O-ligand context

Enantioselectivity screening and ligand comparison

Metabolic stability screening in drug discovery

Halogenated CF3/Cl scaffold

Microsomal stability and CYP-mediated clearance review

Process chemistry and scale-up synthesis

Single-enantiomer building block

Elimination of chiral resolution and yield-loss review

Analytical method development (HPLC/SFC)

Certified stereochemical purity (min 95%)

Diastereomeric impurity quantification and batch-to-batch consistency review

• [1] Ito, Y., et al. (2002). Chiral induction controlled by aggregation of organometallics. Chemical Communications, (10), 1062-1063. View Source
• [2] Begue, J.-P., & Bonnet-Delpon, D. (1996). Trifluoromethylated Amino Alcohols. ACS Symposium Series, 639, 59-72. View Source
• [3] Boehringer Ingelheim International GmbH. (2011). US Patent Application US20110130567. View Source